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Aphagranin A Aphagranin A
Brand Name: Vulcanchem
CAS No.: 1318173-53-3
VCID: VC0049038
InChI: InChI=1S/C33H54O6/c1-29(2)25-12-11-23-22(31(25,5)16-15-26(29)35)14-18-32(6)21(13-17-33(23,32)7)20(28(37-8)38-9)19-24(34)27(36)30(3,4)39-10/h11,20-22,25,27-28,36H,12-19H2,1-10H3/t20-,21-,22-,25-,27+,31+,32-,33+/m0/s1
SMILES: CC1(C2CC=C3C(C2(CCC1=O)C)CCC4(C3(CCC4C(CC(=O)C(C(C)(C)OC)O)C(OC)OC)C)C)C
Molecular Formula: C33H54O6
Molecular Weight: 546.789

Aphagranin A

CAS No.: 1318173-53-3

Reference Standards

VCID: VC0049038

Molecular Formula: C33H54O6

Molecular Weight: 546.789

Aphagranin A - 1318173-53-3

CAS No. 1318173-53-3
Product Name Aphagranin A
Molecular Formula C33H54O6
Molecular Weight 546.789
IUPAC Name (5R,9R,10R,13S,14S,17S)-17-[(2S,5S)-5-hydroxy-1,1,6-trimethoxy-6-methyl-4-oxoheptan-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C33H54O6/c1-29(2)25-12-11-23-22(31(25,5)16-15-26(29)35)14-18-32(6)21(13-17-33(23,32)7)20(28(37-8)38-9)19-24(34)27(36)30(3,4)39-10/h11,20-22,25,27-28,36H,12-19H2,1-10H3/t20-,21-,22-,25-,27+,31+,32-,33+/m0/s1
Standard InChIKey AFCYWZPQVMRZHS-FHUISOBUSA-N
SMILES CC1(C2CC=C3C(C2(CCC1=O)C)CCC4(C3(CCC4C(CC(=O)C(C(C)(C)OC)O)C(OC)OC)C)C)C
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PubChem Compound 102527814
Last Modified Nov 11 2021
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